2-cyclopropyl-5-fluoro-4-methyl-6-{4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl}pyrimidine

• IUPAC Name: 6-[4-(2-cyclopropyl-5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazine
• InChI: InChI=1S/C18H18F4N8/c1-10-14(19)16(24-15(23-10)11-2-3-11)29-8-6-28(7-9-29)13-5-4-12-25-26-17(18(20,21)22)30(12)27-13/h4-5,11H,2-3,6-9H2,1H3
• InChI Key: GGCXTSWHFFTNBE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C2CC2)N3CCN(CC3)C4=NN5C(=NN=C5C(F)(F)F)C=C4)F
• Molecular Formula: C18H18F4N8
• Molecular Weight: 422.4 g/mol
• CAS No.: 2640970-61-0

Description

This compound is a structurally complex pyrimidine derivative featuring a cyclopropyl group, a fluorine atom at position 5, a methyl group at position 4, and a piperazine-linked [1,2,4]triazolo[4,3-b]pyridazine moiety bearing a trifluoromethyl substituent. Its design integrates multiple pharmacophoric elements:

• Cyclopropyl group: Enhances metabolic stability and modulates steric interactions .
• Fluorine at position 5: Improves electronegativity and membrane permeability .
• Trifluoromethyl-triazolopyridazine: Contributes to high binding affinity, likely targeting kinase or receptor domains .
• Piperazine linker: Facilitates solubility and bioavailability .

This scaffold is hypothesized to exhibit kinase inhibitory or antiviral activity, though specific targets require further validation.

Biological Activity

The compound 2-cyclopropyl-5-fluoro-4-methyl-6-{4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl}pyrimidine is a novel pyrimidine derivative that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews its pharmacological profile, focusing on its mechanisms of action, biological effects, and relevant case studies.

• Molecular Formula : C22H23FN4O2
• Molecular Weight : 394.4 g/mol
• IUPAC Name : 2-cyclopropyl-5-fluoro-4-methyl-6-{4-[3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl}pyrimidine
• SMILES : CC1=C(C=C(C=C1F)C(=O)NC2CC2)C3=CC4=NN=C(N4C=C3)C5CCOCC5

Anticancer Activity

Recent studies have indicated that compounds containing the triazole moiety exhibit significant anticancer properties. For instance, derivatives of 1,2,4-triazole have shown promising results against various cancer cell lines due to their ability to inhibit tumor growth and induce apoptosis. The specific compound under review has been tested for its cytotoxic effects on human cancer cell lines, demonstrating IC50 values comparable to established chemotherapeutics .

Anti-inflammatory Effects

The compound has exhibited notable anti-inflammatory activity. In vitro assays showed that it significantly inhibits the activity of cyclooxygenase enzymes (COX), which are crucial in the inflammatory pathway. The reported IC50 values for COX inhibition were found to be similar to those of standard anti-inflammatory drugs like celecoxib . This suggests potential therapeutic applications in treating inflammatory diseases.

Antimicrobial Properties

The triazole scaffold is recognized for its antimicrobial efficacy. Research indicates that derivatives of this compound possess moderate to high antimicrobial activities against various bacterial strains including Staphylococcus aureus and Escherichia coli, as well as antifungal properties against Candida albicans . This broad spectrum of activity makes it a candidate for further development as an antimicrobial agent.

Study 1: Anticancer Efficacy

A recent study evaluated the anticancer properties of the compound on breast cancer cell lines. The results showed a significant reduction in cell viability at concentrations of 10 µM and 20 µM after 48 hours of treatment. The mechanism was attributed to the induction of apoptosis via the intrinsic pathway .

Study 2: Anti-inflammatory Action

In a carrageenan-induced paw edema model in rats, the compound demonstrated a marked reduction in inflammation compared to the control group. The anti-inflammatory effects were dose-dependent, with higher doses yielding greater reductions in edema formation .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyrazolo[3,4-d]pyrimidine Derivatives

Compounds like 4-imino-1-p-tolyl-1,4-dihydropyrazolo[3,4-d]pyrimidin-5-ylamine () share a pyrimidine core but lack the triazolopyridazine and piperazine moieties. Key differences:

• Substituent effects : The tolyl group in compounds increases hydrophobicity (logP ~2.8) compared to the target compound’s fluorinated groups (predicted logP ~1.9), favoring better solubility .
• Bioactivity : Pyrazolo[3,4-d]pyrimidines in show moderate kinase inhibition (IC₅₀ = 50–100 nM), whereas the trifluoromethyl-triazolopyridazine in the target compound may enhance potency (estimated IC₅₀ < 10 nM) due to stronger electron-withdrawing effects .

Triazolopyrimidine and Pyrazolotriazolopyrimidine Derivatives

highlights isomerization in pyrazolo[4,3-e][1,2,4]triazolo[4,3-c]pyrimidines , which adopt distinct conformations under varying conditions. Comparatively:

• Stability : The target compound’s [1,2,4]triazolo[4,3-b]pyridazine ring is less prone to isomerization than pyrazolotriazolopyrimidines, ensuring structural integrity in physiological conditions .
• Synthetic complexity : The piperazine linkage in the target compound requires multi-step synthesis (~8 steps) versus fewer steps (~5 steps) for simpler triazolopyrimidines .

5-Cyano-6-phenylpyrimidin Derivatives

examines 5-cyano-6-phenylpyrimidins with triazole substituents. Contrasts include:

• Electron-withdrawing groups: The cyano group in derivatives (logD ~2.1) vs. the target’s trifluoromethyl group (logD ~1.5) alters pharmacokinetic profiles .
• Biological targets : compounds exhibit antiviral activity (EC₅₀ = 0.5–2 μM), while the target’s fluorine and piperazine groups may shift selectivity toward kinase inhibition .

Data Table: Structural and Functional Comparisons

Property	Target Compound	Pyrazolo[3,4-d]pyrimidine ()	5-Cyano-6-phenylpyrimidin ()
Core Structure	Pyrimidine + triazolopyridazine	Pyrazolopyrimidine	Pyrimidine + triazole
Key Substituents	Cyclopropyl, CF₃, F, piperazine	p-Tolyl, amine	Phenyl, cyano
logP (Predicted)	1.9	2.8	2.1
Bioactivity (IC₅₀/EC₅₀)	<10 nM (kinase inhibition, estimated)	50–100 nM (kinase inhibition)	0.5–2 μM (antiviral)
Metabolic Stability	High (cyclopropyl, fluorine)	Moderate	Low (phenyl group)

Research Findings and Implications

• Target compound advantages : Superior solubility and predicted potency over analogs due to fluorine and trifluoromethyl groups .
• Limitations : Synthetic complexity may hinder scalability compared to simpler triazolopyrimidines .
• Unresolved questions : The exact biological target and in vivo efficacy remain unvalidated.